Cas no 19068-80-5 (3-(pyridin-2-yl)aminopropan-1-ol)

• Product Name: 3-(pyridin-2-yl)aminopropan-1-ol
• CAS No: 19068-80-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD09029730
• CID: 123337
• PubChem ID: 11412479
• Update Time: 2025-04-18

3-(pyridin-2-yl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-(2-pyridinylamino)-
• 2-(3-HYDROXYPROPYL)AMINOPYRIDINE
• 3-(pyridin-2-ylamino)propan-1-ol
• 1-Propanol,3-(2-pyridinylamino)
• 3-(2-Pyridinyl)amino-1-propanol
• 3-(pyridin-2-ylamino)-propan-1-ol
• 3-(pyridin-2-ylamino)propanol
• 3-(pyridine-2-ylamino)propane-1-ol
• 3-[2]pyridylamino-propan-1-ol
• 3-(2-pyridinylamino)-1-Propanol
• 1-Propanol, 3-(2-pyridinylamino)-
• 19068-80-5
• 3-[(pyridin-2-yl)amino]propan-1-ol
• SCHEMBL853671
• AM20050914
• Z31220937
• AC-17666
• CS-0232855
• DTXSID30464994
• EN300-129118
• AKOS007995290
• NS-01176
• D86278
• MFCD09029730
• FT-0703501
• QTTQBQLTBUGHCD-UHFFFAOYSA-N
• DA-08777
• 3-((Pyridin-2-yl)amino)propan-1-ol
• 962-853-3
• 3-(pyridin-2-yl)aminopropan-1-ol

• MDL： MFCD09029730
• Inchi： 1S/C8H12N2O/c11-7-3-6-10-8-4-1-2-5-9-8/h1-2,4-5,11H,3,6-7H2,(H,9,10)
• InChI Key： QTTQBQLTBUGHCD-UHFFFAOYSA-N
• SMILES： OCCCNC1C=CC=CN=1

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.147
• Boiling Point: 335.7°C at 760 mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.589
• PSA: 45.15000
• LogP: 0.94890